4,5-Bis(hydroxymethyl)picolinonitrile
Cat. No. B8470817
M. Wt: 164.16 g/mol
InChI Key: CKLXFPLTGMAFCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07951795B2
Procedure details
To a solution of dimethyl 6-cyanopyridine-3,4-dicarboxylate (2.00 g, 9.08 mmol) [Hashimoto et al. (1997) Heterocycles 46, 581] in EtOH (50 mL) was added lithium borohydride (4.54 mL of a 2 M solution in THF, 9.08 mmol) dropwise. The reaction mixture was stirred at ambient temperature for 3 h, and then cooled to 0° C. Saturated aqueous NaHCO3 (20 mL) was added slowly and the quenched mixture was extracted with EtOAc (9×100 mL). The combined organic extracts were dried over Na2SO4, filtered, and concentrated in vacuo. The crude product was purified by silica gel chromatography, eluting with a gradient of CH2Cl2:MeOH-100:0 to 85:15, to give the title compound. MS: m/z=165 (M+1).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[N:8]=[CH:7][C:6]([C:9](OC)=[O:10])=[C:5]([C:13](OC)=[O:14])[CH:4]=1)#[N:2].[BH4-].[Li+].C([O-])(O)=O.[Na+]>CCO.C1COCC1>[OH:14][CH2:13][C:5]1[C:6]([CH2:9][OH:10])=[CH:7][N:8]=[C:3]([C:1]#[N:2])[CH:4]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
|
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Type
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reactant
|
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Smiles
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C(#N)C1=CC(=C(C=N1)C(=O)OC)C(=O)OC
|
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
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C(#N)C1=CC(=C(C=N1)C(=O)OC)C(=O)OC
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[BH4-].[Li+]
|
[Compound]
|
Name
|
solution
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
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Quantity
|
50 mL
|
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Type
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solvent
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Smiles
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CCO
|
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
|
Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
|
C(=O)(O)[O-].[Na+]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at ambient temperature for 3 h
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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cooled to 0° C
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EXTRACTION
|
Type
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EXTRACTION
|
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Details
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the quenched mixture was extracted with EtOAc (9×100 mL)
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
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The combined organic extracts were dried over Na2SO4
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product was purified by silica gel chromatography
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WASH
|
Type
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WASH
|
|
Details
|
eluting with a gradient of CH2Cl2
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
